Cas no 161796-15-2 (Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1))
161796-15-2 structure
Product Name:Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1)
CAS No:161796-15-2
MF:C8H9Cl2NO2
MW:222.068560361862
CID:1341463
PubChem ID:24820214
Update Time:2025-04-20
Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1)
- benzoic a<wbr>
- Methyl 3-amino-4-chlorobenzoate hydrochloride
- LogP
- benzoic a<wbr>; Methyl 3-amino-4-chlorobenzoate hydrochloride; LogP
- 3-AMINO-4-CHLOROBENZOIC ACID METHYL ESTER HYDROCHLORIDE
- SCHEMBL4717368
- 3-Amino-4-chloro-benzoic acid methyl ester hydrochloride
- IOUBMFSWJJVNTE-UHFFFAOYSA-N
- 161796-15-2
- methyl 3-amino-4-chlorobenzoate;hydrochloride
-
- Inchi: 1S/C8H8ClNO2.ClH/c1-12-8(11)5-2-3-6(9)7(10)4-5;/h2-4H,10H2,1H3;1H
- InChI Key: IOUBMFSWJJVNTE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)OC)=CC=1N.Cl
Computed Properties
- Exact Mass: 221.00117
- Monoisotopic Mass: 221.0010339g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1) Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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